Cas no 895426-24-1 (4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide)

• Product Name: 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895426-24-1
• MF: C₂₃H₁₈N₄O₂S
• MW: 414.479623317719
• CID: 6221703
• PubChem ID: 40481904
• Update Time: 2025-11-05

4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide
• 895426-24-1
• NSC-766674
• MMV001241
• CHEMBL601492
• 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]benzamide
• AKOS002065613
• 4-cyano-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• SJ000260272
• NSC766674
• 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• F2515-2445

• Inchi： 1S/C23H18N4O2S/c1-15-5-10-19(29-2)20-21(15)30-23(26-20)27(14-17-4-3-11-25-13-17)22(28)18-8-6-16(12-24)7-9-18/h3-11,13H,14H2,1-2H3
• InChI Key： SSIMQXGQNYOUGF-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=C(C)C1=2)OC)N(C(C1C=CC(C#N)=CC=1)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 414.11504700g/mol
• Monoisotopic Mass: 414.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 107Ų

Additional information on 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide

Recent Advances in the Study of 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide (CAS: 895426-24-1)

The compound 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide (CAS: 895426-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide as a potent inhibitor of specific kinase pathways involved in cancer cell proliferation. The compound's unique structural features, including the benzothiazole and pyridine moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy against various cancer cell lines while exhibiting minimal cytotoxicity to normal cells. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Additionally, recent pharmacokinetic studies have explored its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its clinical translation.

Despite these advancements, challenges remain, including the need for improved solubility and bioavailability. Researchers are actively investigating structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 4-cyano-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide represents a promising candidate for further research and development in the field of oncology. Its unique pharmacological profile and mechanistic insights underscore its potential to address unmet medical needs in cancer treatment. Future studies should focus on optimizing its properties and advancing it through preclinical and clinical trials.